Cas no 2228305-60-8 (6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-piperidine-2-one)

• Product Name: 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-piperidine-2-one
• CAS No: 2228305-60-8
• MF: C₁₃H₁₄ClFN₂O₂
• MW: 284.713865756989
• CID: 5909905
• PubChem ID: 137964164
• Update Time: 2025-05-20

6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-piperidine-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-piperidine-2-one
• 2228305-60-8
• EN300-1719847
• 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-piperidine]-2-one

• Inchi： 1S/C13H14ClFN2O2/c1-7-13(5-2-6-16-7)10-9(17-12(18)19-13)4-3-8(14)11(10)15/h3-4,7,16H,2,5-6H2,1H3,(H,17,18)
• InChI Key： OAYQZAMTHQTWML-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)C1(CCCNC1C)OC(N2)=O

Computed Properties

• Exact Mass: 284.0727835g/mol
• Monoisotopic Mass: 284.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro3,1-benzoxazine-4,3'-piperidine-2-one

6-Chloro-5-Fluoro-2'-Methyl-1,2-Dihydrospiro[3,1-Benzoxazine-4,3'-Piperidine]-2-One: A Comprehensive Overview

The compound with CAS No. 2228305-60-8, known as 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-piperidine]-2-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom. The benzoxazine core and the piperidine ring contribute to its unique structural properties, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to combine multiple pharmacophores within a single molecule. The chlorine and fluorine substituents in this compound play crucial roles in modulating its physicochemical properties. Chlorine atoms are known to enhance lipophilicity and improve drug absorption, while fluorine atoms can fine-tune bioavailability and metabolic stability. The methyl group at the 2' position further enhances the molecule's flexibility and stability.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Preliminary research suggests that 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-piperidine]-2-one exhibits selective inhibition against certain kinases, which could lead to the development of novel anti-cancer agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazine ring through cyclization reactions and the subsequent incorporation of the piperidine moiety via nucleophilic substitution. Researchers have also explored alternative synthetic routes to improve yield and purity, which are essential for large-scale production.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its ability to permeate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-causing proteins. However, further studies are required to evaluate its safety profile and potential for off-target effects.

The structural uniqueness of 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-piperidine]-2-one also makes it a valuable tool for studying molecular recognition and binding interactions. Computational modeling techniques have been employed to predict its binding affinity towards various protein targets, providing insights into its mechanism of action.

Looking ahead, this compound represents a promising lead in the development of next-generation therapeutics. Its modular structure allows for further functionalization to optimize potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, 6-chloro-5-fluoro-2'-methyl-1,2-dihydrospiro[3,1-benzoxazine-4,3'-piperidine]-2-one (CAS No. 2228305-60-8) is a versatile molecule with significant potential in drug discovery. Its unique structure and promising biological activity make it a focal point for ongoing research efforts aimed at addressing unmet medical needs.